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Cat. No.: B3004171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-(-)-4,4'-Bis(3,5-di-tert-butyl-4-methoxyphenyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-

diyl)bis(diphenylphosphine), commonly known as (R)-Dtbm-segphos, is a chiral biaryl

phosphine ligand renowned for its steric bulk and electron-rich nature. These properties make it

a highly effective ligand in asymmetric catalysis, particularly in palladium-catalyzed cross-

coupling reactions where high enantioselectivity is required. This document provides detailed

application notes and experimental protocols for the use of (R)-Dtbm-segphos in two distinct

palladium-catalyzed transformations.

Application 1: Enantioselective Domino
Carbopalladation/C(sp3)–Pd Capture
This protocol outlines a palladium-catalyzed enantioselective domino reaction between N-

methylacrylamide and N-tosylhydrazones. The reaction proceeds via a cationic Heck cascade,

enabling the synthesis of chiral oxindoles with high enantiomeric excess.
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Entry N-Tosylhydrazone Yield (%)[1] ee (%)[1]

1 Benzaldehyde 65 95

2
4-

Methylbenzaldehyde
68 96

3
4-

Methoxybenzaldehyde
72 97

4
4-

Chlorobenzaldehyde
62 94

5 2-Naphthaldehyde 60 93

Experimental Protocol
Materials:

Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

(R)-Dtbm-segphos

N-methylacrylamide

Substituted N-tosylhydrazone

Triethylamine (Et₃N)

Silver bromide (AgBr)

1,2-Dichloroethane (1,2-DCE), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Schlenk tube

Magnetic stirrer

Procedure:[1]
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To an oven-dried Schlenk tube under an argon atmosphere, add Pd₂(dba)₃ (15 mol %) and

(R)-Dtbm-segphos (30 mol %).

Add 1 mL of anhydrous 1,2-DCE to the Schlenk tube and stir the mixture at room

temperature for 20 minutes to pre-treat the catalyst and ligand.

In a separate vial, dissolve the N-tosylhydrazone (0.15 mmol) in 1 mL of anhydrous DMF.

To the Schlenk tube containing the pre-treated catalyst, add N-methylacrylamide (0.1 mmol),

AgBr (1 equiv), and Et₃N (2.8 equiv).

Heat the reaction mixture to 80 °C.

Add the solution of N-tosylhydrazone dropwise to the reaction mixture over a period of 4

hours using a syringe pump.

Stir the reaction mixture at 80 °C for 24 hours.

After completion, cool the reaction to room temperature and quench with saturated aqueous

NH₄Cl.

Extract the mixture with ethyl acetate, dry the organic layer over anhydrous Na₂SO₄, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Determine the enantiomeric excess (ee) by HPLC on a chiral stationary phase.
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Caption: Experimental workflow for the domino carbopalladation.
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Application 2: Kinetic Resolution of Tertiary
Propargylic Alcohols
This application describes the use of a pre-formed Pd((R)-DTBM-SEGphos)Cl₂ catalyst for the

kinetic resolution of racemic tertiary propargylic alcohols through an asymmetric carboxylation

reaction. This method provides access to both enantioenriched tertiary propargylic alcohols and

optically active tetrasubstituted 2,3-allenoic acids.

Data Presentation
Entry Substrate Product Yield (%)[2] ee (%)[2]

1
2-phenyloct-3-

yn-2-ol

(S)-2-phenyloct-

3-yn-2-ol
46 98

2
2-phenyloct-3-

yn-2-ol

(S)-2,3-allenoic

acid
45 91

3

2-(4-

methylphenyl)oct

-3-yn-2-ol

(S)-alcohol 47 97

4

2-(4-

methoxyphenyl)o

ct-3-yn-2-ol

(S)-alcohol 45 >99

5

2-(4-

chlorophenyl)oct-

3-yn-2-ol

(S)-alcohol 48 96

Experimental Protocol
Materials:

Pd((R)-DTBM-SEGphos)Cl₂

Racemic tertiary propargylic alcohol

(PhO)₂POOH (Diphenyl phosphate)
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Potassium carbonate (K₂CO₃)

Tetrahydrofuran (THF), anhydrous

Carbon dioxide (CO₂, balloon)

Schlenk tube

Magnetic stirrer

Procedure:[2]

To an oven-dried Schlenk tube, add Pd((R)-DTBM-SEGphos)Cl₂ (5 mol %), (PhO)₂POOH

(10 mol %), and K₂CO₃ (2.0 equiv).

Evacuate and backfill the tube with argon three times.

Add anhydrous THF (1 mL) to the Schlenk tube.

Add the racemic tertiary propargylic alcohol (0.1 mmol) to the mixture.

Evacuate and backfill the tube with carbon dioxide (1 atm, balloon) three times.

Stir the reaction mixture at 20 °C for 36 hours for the kinetic resolution to yield the

enantioenriched alcohol. For the synthesis of the allenoic acid, reduce the reaction time to 12

hours.

After the reaction is complete, quench with water and extract with diethyl ether.

Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel.

Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Catalytic Cycle

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2024/qo/d4qo00082j
https://www.benchchem.com/product/b3004171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3004171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd((R)-DTBM-SEGphos)Cl₂

Active Pd(0) Species

Reduction

Oxidative Addition

with (R)-Alcohol

Racemic Propargylic Alcohol

(S)-Alcohol (unreacted)

Slow reacting enantiomer

(R)-Alcohol

Fast reacting enantiomer

CO₂ Insertion

Reductive Elimination

Regeneration

(S)-Allenoic Acid

Click to download full resolution via product page

Caption: Proposed catalytic cycle for kinetic resolution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3004171?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3004171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Pd(( R )-DTBM-SEGphos)Cl 2 -catalyzed kinetic resolution of tertiary propargylic alcohols
- Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00082J [pubs.rsc.org]

To cite this document: BenchChem. [Application Notes and Protocols: (R)-Dtbm-segphos in
Palladium-Catalyzed Cross-Coupling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3004171#using-r-dtbm-segphos-in-palladium-
catalyzed-cross-coupling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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